Cas no 885066-54-6 (1-(triphenylmethyl)-1H-1,3-benzodiazol-5-ylboronic acid)

• Product Name: 1-(triphenylmethyl)-1H-1,3-benzodiazol-5-ylboronic acid
• CAS No: 885066-54-6
• MF: C₂₆H₂₁BN₂O₂
• MW: 404.268146276474
• MDL: MFCD30537523
• CID: 1927890
• Update Time: 2025-11-06

1-(triphenylmethyl)-1H-1,3-benzodiazol-5-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [1-(triphenylmethyl)-1H-benzimidazol-5-yl]-
• 1-(triphenylmethyl)-1H-1,3-benzodiazol-5-ylboronic acid
• Boronic acid, B-[1-(triphenylmethyl)-1H-benzimidazol-5-yl]-
• (1-Trityl-1H-benzo[d]imidazol-5-yl)boronic acid

• MDL： MFCD30537523
• Inchi： 1S/C26H21BN2O2/c30-27(31)23-16-17-25-24(18-23)28-19-29(25)26(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-19,30-31H
• InChI Key： ZMMDGTZNALDZRX-UHFFFAOYSA-N
• SMILES： B(C1=CC=C2N(C(C3=CC=CC=C3)(C3=CC=CC=C3)C3=CC=CC=C3)C=NC2=C1)(O)O

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 654.7±65.0 °C(Predicted)
• pka: 7.83±0.30(Predicted)

Additional information on 1-(triphenylmethyl)-1H-1,3-benzodiazol-5-ylboronic acid

Comprehensive Overview of 1-(Triphenylmethyl)-1H-1,3-benzodiazol-5-ylboronic Acid (CAS No. 885066-54-6)

1-(Triphenylmethyl)-1H-1,3-benzodiazol-5-ylboronic acid (CAS No. 885066-54-6) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of benzodiazole-based boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a triphenylmethyl (trityl) protecting group, enhances stability and selectivity in complex synthetic pathways.

The growing demand for boronic acid reagents in bioconjugation and catalysis has positioned 1-(triphenylmethyl)-1H-1,3-benzodiazol-5-ylboronic acid as a sought-after building block. Researchers frequently search for "CAS 885066-54-6 applications" or "benzodiazole boronic acid synthesis," reflecting its relevance in high-throughput screening and medicinal chemistry. Recent studies highlight its role in designing fluorescent probes for bioimaging, aligning with trends in precision medicine and diagnostic tools.

From a structural perspective, the trityl group in this compound offers steric protection to the benzodiazole core, preventing unwanted side reactions during palladium-catalyzed couplings. This feature is critical for synthesizing heterocyclic compounds, a hot topic in fragment-based drug design. Users often inquire about "how to purify 885066-54-6" or "solubility of benzodiazole boronic acids," underscoring practical challenges in handling such reagents.

In the context of green chemistry, 1-(triphenylmethyl)-1H-1,3-benzodiazol-5-ylboronic acid exemplifies advancements in atom-efficient synthesis. Its compatibility with aqueous reaction conditions and microwave-assisted protocols addresses sustainability concerns—a key focus in industrial R&D. Searches like "eco-friendly boronic acid reactions" or "CAS 885066-54-6 safety data" reflect this shift toward environmentally conscious practices.

Future applications may exploit its electron-deficient benzodiazole moiety for developing organic electronic materials, such as OLEDs or sensors. As the scientific community explores "boronic acids in nanotechnology," this compound’s versatility ensures its continued prominence. Rigorous quality control—often queried as "HPLC analysis of 885066-54-6"—remains essential to meet the standards of GMP-compliant production.